Barium iodide (BaI2)

• IUPAC Name: barium(2+);diiodide
• InChI: InChI=1S/Ba.2HI/h;2*1H/q+2;;/p-2
• InChI Key: SGUXGJPBTNFBAD-UHFFFAOYSA-L
• Canonical SMILES: [I-].[I-].[Ba+2]
• Molecular Formula: BaI2
• Molecular Weight: 391.14 g/mol
• Physical Description: Colorless or white solid; [Merck Index] Colorless beads, hygroscopic and soluble in water; [MSDSonline]
• CAS RN: 13718-50-8

Description

Barium iodide is a chemical compound with various properties and applications in scientific research. Its relevance extends from molecular structure analysis to chemical reactions.

Synthesis Analysis

Barium iodide can be synthesized through various methods. For instance, barium sodide, a precursor to barium iodide, can be synthesized by reacting barium (Ba), sodium (Na), and azacryptand in a specific solution, as characterized by X-ray crystallography and other methods (Redko et al., 2003). Another method involves the reaction of strontium and barium with iodobenzene, leading to the formation of THF complexes of phenylstrontium and phenylbarium iodide (Langer et al., 2007).

Molecular Structure Analysis

The molecular structure of barium iodide is intricate. For example, barium hydroxide iodide tetrahydrate, a related compound, exhibits a unique molecular structure with strongly distorted hydrate H2O molecules, as revealed by neutron single-crystal study (Peter et al., 1999). Additionally, studies on europium-doped barium bromide iodide show a tricapped trigonal prismatic arrangement of its atoms (Gundiah et al., 2009).

Chemical Reactions and Properties

Barium iodide participates in various chemical reactions. For instance, reactions with NaHFIP lead to the formation of barium iodide adducts with unique structural properties (Mishra et al., 2007). Also, its reaction with iodobenzene results in specific THF complexes and homoleptic compounds (Langer et al., 2007).

Scientific Research Applications

Radiation Detection and Scintillators

Barium iodide is explored for its potential in radiation detection and as a scintillator material. Scintillators are crucial in detecting radiation by converting high-energy photons to visible light, which can then be measured. Research indicates a continuous quest for new scintillator materials, with barium iodide being a candidate due to its desirable luminescence properties for applications in medical imaging, geophysical exploration, and national security (Gupta, 2013). Additionally, barium iodide single-crystal scintillators, doped with europium, show promise due to their effective luminescence and potential for use in experimental scintillator detectors (Cherepy et al., 2007).

Air Purification

In the context of air purification, particularly in nuclear power plants, barium iodide impregnated into carbon fiber materials has been investigated for its efficiency in removing radioactive methyliodide from air streams. This application underscores the material's significance in ensuring safety and environmental protection in sensitive industrial operations (Obruchikov et al., 2020).

Micromixing Efficiency

Barium iodide has been utilized in studies to improve micromixing efficiency within spinning disk reactors (SDR). These reactors are used in chemical processing, and the efficiency of mixing can significantly affect the outcome of reactions. By investigating the precipitation reaction of barium sulfate, insights into the micromixing capabilities of SDRs are gained, which can impact the production of fine chemicals and pharmaceuticals (Jacobsen & Hinrichsen, 2012).

High-Pressure Material Science

The behavior of barium iodide under high pressure has been a subject of study, with research aiming to understand its structural and electronic properties. Such studies are pivotal in material science, especially for designing materials that can withstand extreme conditions. Barium iodide's crystal structures and potential for superconductivity at high pressures offer insights into the broader field of high-pressure physics and materials science (Wei & Liu, 2022).

Safety And Hazards

Barium iodide is harmful if swallowed, inhaled, or absorbed through the skin. It may cause eye, skin, and respiratory tract irritation. It may also cause allergic respiratory and skin reactions. Like other soluble salts of barium, barium iodide is toxic.

Future Directions

Barium iodide (BaI2), as one of the simplest and most prototypical iodine compounds, has substantial high-pressure investigation value. A thermodynamical structure with tetragonal I4/mmm symmetry of BaI2 was predicted to be stable at 17.1 GPa. Further electronic calculations indicated that I4/mmm BaI2 exhibits the metallic feature via an indirect band gap closure under moderate pressure. The superconductivity of BaI2 at 30 GPa is much lower than that of CsI at 180 GPa based on electron–phonon coupling simulations.